Cas no 5524-55-0 (Butyl 2-oxo-2-phenylacetate)

• Product Name: Butyl 2-oxo-2-phenylacetate
• CAS No: 5524-55-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 352448
• Update Time: 2023-08-03

Butyl 2-oxo-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-oxo-, butyl ester
• n-butyl phenylglyoxylate
• butyl 2-oxo-2-phenylacetate
• Benzoylformic acid butyl ester
• Butyl 2-oxo-2-phenylacetate

• Inchi： 1S/C12H14O3/c1-2-3-9-15-12(14)11(13)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： FGKXKAATQIZYLU-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)=O)=O)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4